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Compound of Interest

Compound Name: 3-Cyclopropylbenzoic acid

cat. No.: B073178

An In-depth Technical Guide to the Physicochemical Properties of 3-Cyclopropylbenzoic Acid

This technical guide provides a comprehensive overview of the solubility and pKa of 3-
Cyclopropylbenzoic acid, tailored for researchers, scientists, and professionals in drug
development. This document compiles essential quantitative data, detailed experimental
protocols, and logical workflows to facilitate its use in a laboratory setting.

Core Physicochemical Data

3-Cyclopropylbenzoic acid (CAS: 1129-02-6) is an organic compound with a molecular
formula of C10H1002 and a molecular weight of approximately 162.19 g/mol .[1][2][3] Its
structure, featuring a carboxylic acid group attached to a phenyl ring substituted with a
cyclopropyl group, dictates its solubility and acidity.

Quantitative Data Summary

The following table summarizes the key quantitative physicochemical parameters for 3-
Cyclopropylbenzoic acid.

Parameter Value Source
pKa 4.27 £ 0.10 (Predicted) [1]
Molecular Formula C10H1002 [1112]
Molecular Weight 162.19 g/mol [3]

Form Solid [2][3]
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Solubility Profile

While specific quantitative solubility data in various organic solvents is not readily available in
the literature, the solubility of 3-Cyclopropylbenzoic acid can be inferred from the behavior of
similar carboxylic acids, such as benzoic acid.[4][5] Generally, its solubility is low in water and
non-polar organic solvents but increases significantly in basic aqueous solutions due to the
formation of the corresponding carboxylate salt.

yualitative Solubil

Solvent Expected Solubility Rationale

The non-polar cyclopropyl and
phenyl groups outweigh the

Water Low _ .
polarity of the carboxylic acid

group.

Forms the highly soluble
i ) ) sodium 3-cyclopropylbenzoate
5% Sodium Hydroxide (NaOH)  High _
salt through an acid-base

reaction.[6][7]

As a carboxylic acid with a pKa

. . around 4.27, it is a strong
5% Sodium Bicarbonate

High enough acid to react with the
(NaHCO:3)

weaker base NaHCOs to form
a soluble salt.[6][7]

The compound remains in its
. . protonated, less polar form,
5% Hydrochloric Acid (HCI) Low o ]
which is insoluble in agueous

solutions.[6][7]

The organic nature of the
) molecule allows for solubility in
Ether Moderate to High _
moderately polar solvents like

diethyl ether.

The polarity of the carboxylic
Hexane Low acid group limits solubility in

non-polar solvents.
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Experimental Protocols

The following sections provide detailed methodologies for the experimental determination of
solubility and pKa for 3-Cyclopropylbenzoic acid.

Protocol 1: Determination of Qualitative Solubility

This protocol outlines a systematic procedure to determine the solubility of 3-
Cyclopropylbenzoic acid in various agueous and organic solvents.[4][5][6][7]

Materials:

o 3-Cyclopropylbenzoic acid

» Test tubes and rack

e Spatula

o Vortex mixer (optional)

e Solvents: Deionized water, 5% NaOH (w/v), 5% NaHCOs (w/v), 5% HCI (v/v), Diethyl ether
e Litmus or pH paper

Procedure:

o Preparation: Place approximately 25-30 mg of 3-Cyclopropylbenzoic acid into a series of
clean, dry test tubes.

o Water Solubility:
o Add 1 mL of deionized water to the first test tube.
o Vigorously shake or vortex the tube for 10-20 seconds.[4]

o Observe if the solid dissolves completely. If it does, the compound is water-soluble. Test
the pH of the solution with litmus paper.[7]

e Aqueous Base Solubility (if insoluble in water):
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o To a new tube containing the compound, add 1 mL of 5% NaOH solution in small portions,
shaking after each addition.[6] Observe for dissolution.

o Repeat this process in a separate tube using 5% NaHCOs solution. A positive result
(dissolution) in NaHCO:s indicates a strong organic acid.[6]

e Aqueous Acid Solubility (if insoluble in water):

o To another tube, add 1 mL of 5% HCI solution in small portions, shaking after each
addition. Observe for any change in solubility.

e Organic Solvent Solubility:
o To afinal tube, add 1 mL of diethyl ether and shake vigorously. Observe for dissolution.

e Recording Results: Record all observations, noting whether the compound is soluble,
partially soluble, or insoluble in each solvent.
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Start with 3-Cyclopropylbenzoic Acid Sample

Test Solubility in Water

Solubility Determination Workflow

(Test pH with Litmus PapeD G’roceed to Acid/Base Solubility Tests)
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pKa Determination by Potentiometric Titration

Prepare Solution of
3-Cyclopropylbenzoic Acid

Set up Titration Apparatus
(pH meter, buret with NaOH)

(Add NaOH Titrant in Increments)

ontinue until past EP

Record pH and Volume
After Each Addition

(Plot pH vs. Volume of NaOH)

Determine Equivalence Point (EP)
(max ApH/AV)

Determine Half-Equivalence Point
(Volume = EP/2)

pKa = pH at Half-Equivalence Point

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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